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Compound of Interest

2'-Deoxyadenosine monohydrate-

Compound Name:
15N5

Cat. No.: B15558546

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2'-Deoxyadenosine
monohydrate-15N5, focusing on its molecular weight. This document includes a detailed
comparison of the molecular weights of related compounds, a hypothetical experimental

protocol for molecular weight determination, and visual representations of relevant biological
pathways and experimental workflows.

Data Presentation: Molecular Weight Summary

The following table summarizes the molecular weights of 2'-Deoxyadenosine and its related
forms.
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Compound Chemical Formula Molecular Weight ( g/mol )
2'-Deoxyadenosine C10H13Ns03 251.24[1][2]
2'-Deoxyadenosine

C10H13Ns03-H20 269.26[3][4][5][6]
Monohydrate
2'-Deoxyadenosine-15N5 C10H131°N503 256.21[7][8]
2'-Deoxyadenosine

C10H13®Ns03-H20 274.22[9][10][11]
Monohydrate-15N5
Water H20 18.015[12][13]

Experimental Protocols: Molecular Weight
Determination by Mass Spectrometry

The precise determination of the molecular weight of isotopically labeled compounds such as
2'-Deoxyadenosine monohydrate-15N5 is crucial for its application in research. Mass
spectrometry is the gold standard for this purpose, offering high accuracy and sensitivity. Below
is a detailed, representative protocol for determining the molecular weight of this compound
using Electrospray lonization-Quadrupole Time-of-Flight (ESI-QTOF) Mass Spectrometry.

Objective: To accurately determine the molecular weight of 2'-Deoxyadenosine monohydrate-
15N5.

Materials and Reagents:

o 2'-Deoxyadenosine monohydrate-15N5 sample
o HPLC-grade methanol

o HPLC-grade water

e Formic acid (for mass spectrometry)

o Calibrant solution (e.g., sodium trifluoroacetate)

o Autosampler vials with inserts
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» Micropipettes and sterile, nuclease-free tips
Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system
e ESI-QTOF Mass Spectrometer

Procedure:

e Sample Preparation:

1. Prepare a stock solution of 2'-Deoxyadenosine monohydrate-15N5 in a 50:50 (v/v)
mixture of HPLC-grade methanol and water to a final concentration of 1 mg/mL.

2. From the stock solution, prepare a working solution of 10 pug/mL by diluting with the same
solvent mixture.

3. To a 100 pL aliguot of the working solution, add 0.1 pL of formic acid to aid in protonation
during electrospray ionization.

4. Transfer the final solution to an autosampler vial.
e Instrument Setup and Calibration:
1. Set up the HPLC system for direct infusion into the mass spectrometer.

2. Calibrate the mass spectrometer using a standard calibrant solution according to the
manufacturer's instructions to ensure high mass accuracy.

3. Set the ESI source parameters:

lonization Mode: Positive

Capillary Voltage: 3.5 kV

Nebulizer Pressure: 30 psi

Drying Gas Flow: 8 L/min
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» Drying Gas Temperature: 325 °C
4. Set the mass spectrometer parameters:
» Mass Range: 100-500 m/z
» Acquisition Rate: 1 spectrum/second
o Data Acquisition:
1. Inject the prepared sample solution into the mass spectrometer.

2. Acquire data for a sufficient duration to obtain a stable signal and a high-resolution mass
spectrum.

o Data Analysis:
1. Process the acquired raw data using the instrument's software.

2. Identify the peak corresponding to the protonated molecule of 2'-Deoxyadenosine-15N5,
[M+H]*.

3. The software will calculate the monoisotopic mass from the m/z value of this peak. The
expected m/z for the anhydrous [M+H]* ion would be approximately 257.1.

4. Confirm the presence of the 15N5 isotope pattern in the mass spectrum.

Mandatory Visualization
Signaling Pathway

2'-Deoxyadenosine, as a deoxyribonucleoside, can influence cellular processes through
pathways related to adenosine signaling. Adenosine receptors are G protein-coupled receptors
that, upon activation, can modulate the activity of adenylyl cyclase, leading to changes in
intracellular cyclic AMP (CAMP) levels.
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2-Deoxyadenosine/Adenosine Signaling Pathway
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2'-Deoxyadenosine/Adenosine Signaling Pathway

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the molecular weight of 2'-Deoxyadenosine monohydrate-15N5.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15558546?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Workflow for Molecular Weight Determination
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Experimental Workflow for Molecular Weight Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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